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Compound of Interest

3-(Methoxycarbonyl)-4-
Compound Name:
methylbenzoic acid

Cat. No.: B061836

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the known physicochemical properties of 3-
(Methoxycarbonyl)-4-methylbenzoic acid. Due to the limited availability of experimental data
in public literature and databases for this specific compound, this document outlines the
foundational information available and presents standardized methodologies for the
determination of key physical properties. This guide is intended to serve as a foundational
resource for researchers and professionals working with this and structurally related
compounds.

Chemical Identity and Properties

3-(Methoxycarbonyl)-4-methylbenzoic acid, also known as 4-methyl-1,3-
benzenedicarboxylic acid 1-methyl ester, is a disubstituted aromatic carboxylic acid. Its
structure features both a carboxylic acid and a methyl ester group attached to a toluene
backbone. This bifunctional nature makes it a potentially valuable intermediate in organic
synthesis, particularly in the development of pharmaceutical agents and other complex organic
molecules.

Table 1: Physical and Chemical Properties of 3-(Methoxycarbonyl)-4-methylbenzoic Acid
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Property Value Source

CAS Number 55394-33-7 Internal Database
Molecular Formula C10H1004 Calculated
Molecular Weight 194.18 g/mol Calculated
Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility Data not available N/A

Note: Experimental data for melting point, boiling point, and solubility for 3-
(Methoxycarbonyl)-4-methylbenzoic acid are not readily available in surveyed public domain
literature and chemical databases.

Experimental Protocols

While specific experimental data for 3-(Methoxycarbonyl)-4-methylbenzoic acid is not
available, the following section details a standard protocol for the determination of a key
physical property for a solid organic compound: the melting point. This methodology is

representative of the techniques that would be employed to characterize this substance.

Determination of Melting Point (Capillary Method)

Objective: To determine the temperature range over which the solid-to-liquid phase transition
occurs for a crystalline solid.

Apparatus and Materials:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Sample of the solid compound

Spatula
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Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the sample is a fine, dry powder. If necessary, gently grind the
crystalline sample using a mortar and pestle.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to
pack a small amount of the solid into the tube. The sample should be tightly packed to a
height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard
surface or by dropping it through a long glass tube.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus.

Heating and Observation:

o Set the heating rate to a rapid setting initially to approach the expected melting point. If the
approximate melting point is unknown, a preliminary rapid determination can be
performed.

o Once the temperature is within 15-20°C of the expected melting point, reduce the heating
rate to 1-2°C per minute to ensure thermal equilibrium between the sample and the
thermometer.

o Carefully observe the sample through the magnifying lens.
Recording the Melting Range:

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the last crystal of the solid melts (the end of the melting
range).

o The recorded melting point should be reported as a range.

Repeat for Accuracy: For accurate results, at least two determinations should be performed.
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Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a generalized workflow for the characterization of the physical
properties of a newly synthesized chemical compound like 3-(Methoxycarbonyl)-4-

methylbenzoic acid.
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Caption: Workflow for the Characterization of a Chemical Compound.

» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 3-
(Methoxycarbonyl)-4-methylbenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061836#3-methoxycarbonyl-4-methylbenzoic-acid-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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